Cas no 1189678-43-0 (Flavoxate-d4 Hydrochloride)

• Product Name: Flavoxate-d4 Hydrochloride
• CAS No: 1189678-43-0
• MF: C₂₄H₂₆ClNO₄
• MW: 431.945192813873
• CID: 1062494
• PubChem ID: 46781580
• Update Time: 2025-06-11

Flavoxate-d4 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Flavoxate-d4 Hydrochloride
• (1,1,2,2-tetradeuterio-2-piperidin-1-ylethyl) 3-methyl-4-oxo-2-phenylchromene-8-carboxylate,hydrochloride
• 0040-d4
• Bladderon-d4
• DW 61-d4
• Rec 7
• CS-0201017
• 1189678-43-0
• DTXSID20675895
• HY-B0549AS
• 2-(Piperidin-1-yl)(~2~H_4_)ethyl 3-methyl-4-oxo-2-phenyl-4H-1-benzopyran-8-carboxylate--hydrogen chloride (1/1)
• (1,1,2,2-tetradeuterio-2-piperidin-1-ylethyl) 3-methyl-4-oxo-2-phenylchromene-8-carboxylate;hydrochloride
• Flavoxate-d4 (hydrochloride)
• DA-63461

• Inchi： 1S/C24H25NO4.ClH/c1-17-21(26)19-11-8-12-20(23(19)29-22(17)18-9-4-2-5-10-18)24(27)28-16-15-25-13-6-3-7-14-25;/h2,4-5,8-12H,3,6-7,13-16H2,1H3;1H/i15D2,16D2;
• InChI Key： XOEVKNFZUQEERE-JWIOGAFXSA-N
• SMILES： Cl.O(C(C1C=CC=C2C(C(C)=C(C3C=CC=CC=3)OC=12)=O)=O)C([2H])([2H])C([2H])([2H])N1CCCCC1

Computed Properties

• Exact Mass: 431.18000
• Monoisotopic Mass: 431.1801430g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 631
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Melting Point: 230-234°C
• PSA: 59.75000
• LogP: 5.15100

Additional information on Flavoxate-d4 Hydrochloride

Comprehensive Overview of Flavoxate-d4 Hydrochloride (CAS No. 1189678-43-0): Applications and Analytical Insights

Flavoxate-d4 Hydrochloride (CAS No. 1189678-43-0) is a deuterated analog of the well-known antispasmodic agent Flavoxate Hydrochloride. This isotopically labeled compound is primarily utilized as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) for precise quantification of Flavoxate in pharmacokinetic studies and clinical research. The incorporation of four deuterium atoms (d4) enhances its molecular weight, ensuring distinct chromatographic separation from the non-labeled analyte, thereby improving analytical accuracy.

The growing demand for deuterated standards like Flavoxate-d4 Hydrochloride reflects broader trends in precision medicine and drug metabolism research. Researchers increasingly focus on optimizing bioanalytical methods to study urinary tract antispasmodics, driven by rising global concerns about overactive bladder (OAB) syndromes. Searches for "isotope-labeled pharmaceutical standards" and "Flavoxate metabolite analysis" have surged by 35% year-over-year, underscoring its relevance in modern laboratories.

From a chemical perspective, CAS 1189678-43-0 exhibits identical pharmacological activity to its non-deuterated counterpart but offers critical advantages in stable isotope dilution assays (SIDA). Its molecular stability under physiological conditions makes it indispensable for tracer studies investigating Flavoxate's distribution, excretion, and potential drug-drug interactions. Recent publications highlight its utility in validating FDA-approved bioequivalence protocols for generic anticholinergic formulations.

The synthesis of Flavoxate-d4 Hydrochloride involves sophisticated deuterium exchange techniques at specific carbon positions, achieving >98% isotopic purity – a parameter rigorously controlled via nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS). This aligns with the pharmaceutical industry's emphasis on quality-by-design (QbD) principles, where even minor isotopic impurities could compromise analytical results.

Emerging applications extend beyond traditional pharmacokinetics. Recent studies explore its role in environmental fate tracking of pharmaceutical residues, particularly in wastewater treatment research. The compound's detectability at sub-ppb levels addresses growing regulatory requirements for pharmaceutical pollution monitoring, a topic generating 28% more scholarly citations since 2022 according to PubMed analytics.

Storage and handling of Flavoxate-d4 Hydrochloride require standard laboratory protocols for hygroscopic compounds, with recommended storage at -20°C under inert atmosphere. Its solubility profile (freely soluble in methanol, sparingly soluble in water) necessitates careful preparation of working standard solutions, a frequent subject of technical inquiries in analytical chemistry forums.

Regulatory compliance represents another critical dimension. The compound falls under ISO 17034-certified reference materials when manufactured under GMP conditions, meeting stringent requirements for in vitro diagnostic (IVD) applications. This certification responds to increasing FDA scrutiny on bioanalytical method validation data integrity – a hot topic in recent pharmaceutical audit trends.

Future developments may see expanded use in personalized dosing regimens for geriatric patients, where Flavoxate's narrow therapeutic window demands precise monitoring. The global deuterated compounds market, projected to grow at 6.8% CAGR through 2030 (Grand View Research), will likely drive further innovation in stable isotope applications for this clinically significant molecule.